Cas no 928708-21-8 (AKOS BB-3006)

AKOS BB-3006 structure
AKOS BB-3006 structure
Product Name:AKOS BB-3006
CAS No:928708-21-8
MF:C15H15NO2
MW:241.285104036331
CID:892329
PubChem ID:17608660
Update Time:2025-04-19

AKOS BB-3006 Chemical and Physical Properties

Names and Identifiers

    • AKOS BB-3006
    • 928708-21-8
    • AKOS000295616
    • Inchi: 1S/C15H15NO2/c1-10-8-14(9-17)11(2)16(10)15-6-4-13(5-7-15)12(3)18/h4-9H,1-3H3
    • InChI Key: NTKLLGKXGUVHKG-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C)N(C2C=CC(C(C)=O)=CC=2)C=1C

Computed Properties

  • Exact Mass: 241.11000
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 39.1Ų

Experimental Properties

  • PSA: 39.07000
  • LogP: 3.10920
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